Cas no 54572-06-4 (2H-Thiopyran, tetrahydro-3,5-dimethyl-, cis-)

• Product Name: 2H-Thiopyran, tetrahydro-3,5-dimethyl-, cis-
• CAS No: 54572-06-4
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 354218
• PubChem ID: 6428524
• Update Time: 2025-04-19

2H-Thiopyran, tetrahydro-3,5-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, tetrahydro-3,5-dimethyl-, cis-
• (3S,5R)-3,5-dimethylthiane
• 54572-06-4
• DOCBNWCSPRIBFJ-KNVOCYPGSA-N
• cis-3,5-dimethyl-thiacyclohexane
• DTXSID80423839
• cis-3,5-dimethylthiane

• Inchi： 1S/C7H14S/c1-6-3-7(2)5-8-4-6/h6-7H,3-5H2,1-2H3/t6-,7+
• InChI Key： DOCBNWCSPRIBFJ-KNVOCYPGSA-N
• SMILES： S1C[C@@H](C)C[C@@H](C)C1

Computed Properties

• Exact Mass: 130.08172
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0